Cas no 1268046-99-6 (1-(3-bromophenyl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(3-bromophenyl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 1268046-99-6
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 6391439
• PubChem ID: 82130113
• Update Time: 2025-10-28

1-(3-bromophenyl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-2-methylpropan-2-yl(methyl)amine
• 1268046-99-6
• EN300-1895461
• [1-(3-bromophenyl)-2-methylpropan-2-yl](methyl)amine

• Inchi： 1S/C11H16BrN/c1-11(2,13-3)8-9-5-4-6-10(12)7-9/h4-7,13H,8H2,1-3H3
• InChI Key： VCYFKMGAFDJMSB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(C)(C)NC

Computed Properties

• Exact Mass: 241.04661g/mol
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(3-bromophenyl)-2-methylpropan-2-yl(methyl)amine

Introduction to 1-(3-bromophenyl)-2-methylpropan-2-yl(methyl)amine (CAS No. 1268046-99-6)

1-(3-bromophenyl)-2-methylpropan-2-yl(methyl)amine, with the CAS number 1268046-99-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-(3-bromophenyl)-2-methylpropan-2-yl(methyl)amine consists of a brominated phenyl ring and a substituted propyl group, which together confer specific chemical and biological properties. The presence of the bromine atom on the phenyl ring and the methyl and amino groups on the propyl chain contribute to its reactivity and functional versatility. These structural elements make it an attractive candidate for synthetic transformations and as a building block in the synthesis of more complex molecules.

Recent studies have highlighted the importance of 1-(3-bromophenyl)-2-methylpropan-2-yl(methyl)amine in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound serves as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases. The enzyme inhibitors derived from this compound have shown promising results in preclinical studies, demonstrating high selectivity and efficacy against targeted pathways.

In addition to its role as an intermediate, 1-(3-bromophenyl)-2-methylpropan-2-yl(methyl)amine has also been explored for its potential as a lead compound in drug discovery. Researchers at a leading pharmaceutical company have identified this compound as a potential candidate for further optimization due to its favorable pharmacokinetic properties and low toxicity profile. Ongoing clinical trials are evaluating its safety and efficacy in treating specific conditions, such as neurological disorders and certain types of cancer.

The synthetic accessibility of 1-(3-bromophenyl)-2-methylpropan-2-yl(methyl)amine is another factor contributing to its significance. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 3-bromobenzaldehyde with 2-methylpropionitrile followed by reduction and alkylation steps. This multi-step process yields high-purity product with good yields, making it suitable for large-scale production.

The physical and chemical properties of 1-(3-bromophenyl)-2-methylpropan-2-yl(methyl)amine have been extensively studied to understand its behavior under different conditions. It is typically a colorless liquid with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. Its melting point, boiling point, and other thermodynamic properties have been determined through rigorous experimental methods.

In terms of safety, handling, and storage, it is important to note that while 1-(3-bromophenyl)-2-methylpropan-2-yl(methyl)amine is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a well-ventilated area away from incompatible substances.

The environmental impact of 1-(3-bromophenyl)-2-methylpropan-2-yl(methyl)amine has also been considered in recent research. Studies have shown that this compound does not pose significant environmental risks when used responsibly and disposed of according to regulatory guidelines. However, ongoing efforts are being made to develop more sustainable synthetic methods that minimize waste generation and reduce the environmental footprint.

In conclusion, 1-(3-bromophenyl)-2-methylpropan-2-yl(methyl)amine (CAS No. 1268046-99-6) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and promising biological activities make it an important molecule for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its position as a key player in the field.